Cas no 173089-81-1 (Isoquinoline-6-carbaldehyde)

Isoquinoline-6-carbaldehyde structure
Isoquinoline-6-carbaldehyde structure
Product Name:Isoquinoline-6-carbaldehyde
CAS No:173089-81-1
MF:C10H7NO
MW:157.168682336807
MDL:MFCD06227438
CID:98344
PubChem ID:15290359
Update Time:2025-04-18

Isoquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline-6-carbaldehyde
    • 6-Isoquinolinecarboxaldehyde
    • 6-Formylisoquinoline
    • Isoquinoline-6-carboxaldehyde
    • 6-Isoquinolinecarboxaldehyde (9CI)
    • 6-Formylisoquinoline, 6-Formyl-2-azanaphthalene
    • Isoquinoline-6-carboxaldehyde 95+%
    • Isoquinoline-6-carbaldehyde≥ 95% (NMR)
    • SCHEMBL1519743
    • MFCD06227438
    • EN300-187639
    • AT15535
    • FT-0722601
    • PS-4735
    • 173089-81-1
    • Z1198168240
    • A921685
    • SXPXHJKHWVCCRO-UHFFFAOYSA-N
    • MB03742
    • CS-0021806
    • AKOS006282766
    • DTXSID50571038
    • W-206049
    • DB-064898
    • MDL: MFCD06227438
    • Inchi: 1S/C10H7NO/c12-7-8-1-2-10-6-11-4-3-9(10)5-8/h1-7H
    • InChI Key: SXPXHJKHWVCCRO-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2C=NC=CC=2C=1

Computed Properties

  • Exact Mass: 157.05300
  • Monoisotopic Mass: 157.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 331.718°C at 760 mmHg
  • Flash Point: 162.428°C
  • Refractive Index: 1.687
  • Solubility: Slightly soluble (1.0 g/l) (25 º C),
  • PSA: 29.96000
  • LogP: 2.04730

Isoquinoline-6-carbaldehyde Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoquinoline-6-carbaldehyde Pricemore >>

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Isoquinoline-6-carbaldehyde Production Method

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